Cas no 5426-09-5 (4,10-Dioxatricyclo5.2.1.02.6dec-8-ene-3,5-dione)

• Product Name: 4,10-Dioxatricyclo5.2.1.02.6dec-8-ene-3,5-dione
• CAS No: 5426-09-5
• MF: C₈H₆O₄
• MW: 166.130842685699
• MDL: MFCD00077442
• CID: 368348
• PubChem ID: 98484
• Update Time: 2025-07-18

4,10-Dioxatricyclo5.2.1.02.6dec-8-ene-3,5-dione Chemical and Physical Properties

Names and Identifiers

• 3a,4,7,7a-Tetrahydro-4,7-epoxyisobenzofuran-1,3-dione
• 4,7-Epoxyisobenzofuran-1,3-dione,3a,4,7,7a-tetrahydro-
• 7-OXABICYCLO[2.2.1]-5-HEPTENE-2,3-DICARBOXYLIC ANHYDRIDE
• 4,10-DIOXATRICYCLO[5.2.1.0(2,6)]DEC-8-ENE-3,5-DIONE
• 6766-44-5
• MFCD00077442
• 4,10-dioxatricyclo[5.2.1.0~2,6~]dec-8-ene-3,5-dione
• FT-0626377
• 1,4-Epoxycyclohex-5-ene-2,3-dicarboxylic anhydride
• 4,10-Dioxa-tricyclo[5.2.1.0*2,6*]dec-8-ene-3,5-dione
• 7-Oxabicyclo[2,2,1]hept-5-ene-2,3-dicarboxylic anhydride
• CS-0155623
• 5426-09-5
• NSC14002
• 4,10-dioxatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione
• 3a,4,7,7a-tetrahydro-4,7-epoxy-1,3-isobenzofurandione
• NSC-144085
• NS00044408
• NSC190418
• AI3-32678
• exo-3,6-Epoxy-1,2,3,6-tetrahydrophthalic anhydride
• FT-0614775
• SY036315
• DTXSID40863535
• 3,6-Endoxo-delta'-tetrahydrophthalic anhydride
• 4,10-dioxatricyclo[5.2.1.0,2,6]dec-8-ene-3,5-dione
• 7-oxabicyclo [2.2.1]hept-2-ene-5,6-dicarboxylic acid anhydride
• NSC-61997
• NSC 144085
• CHEMBL273883
• SCHEMBL236916
• NSC-190418
• D93473
• 7-Oxabicyclo[2.2.1]hept-5-ene-2, exo-
• F15346
• Z57663909
• exo-7-Oxabicyclo(2.2.1)-5-heptene-2,3-dicarboxylic anhydride
• 3a-alpha,4-beta,7-beta,7a-alpha-Tetrahydro-4,7-epoxyisobenzofuran-1,3-dione
• 4,3-dione, 3a,4,7,7a-tetrahydro-
• 7-Oxabicyclo(2.2.1)hept-5-ene-2,3-dicarboxylic anhydride
• A833080
• NSC-14002
• exo-7-Oxabicyclo[2.2.1]hept-5-ene-2,3-dicarboxylic anhydride
• NSC 14002
• AKOS000121391
• EINECS 226-570-2
• NSC 231495
• LS-13403
• NSC144085
• 4,7-Epoxyisobenzofuran-1,3-dione, 3a,4,7,7a-tetrahydro-,(3aR,4R,7S,7aS)-rel-
• 4,7-Epoxyisobenzofuran-1,3-dione, 3a,4,7,7a-tetrahydro-, (3a-alpha,4-beta,7-beta,7a-alpha)-
• 4,7-Epoxyisobenzofuran-1,3-dione, 3a,4,7,7a-tetrahydro-
• FT-0621476
• MFCD00151506
• HY-W102981
• NSC61997
• 4,10-dioxatricyclo[5.2.1.0,dec-8-ene-3,5-dione
• 3,2,3,6-tetrahydrophthalic anhydride
• 7-Oxabicyclo[2.2.1]hept-5-ene-2,3-dicarboxylic anhydride
• NSC-231495
• E0392
• NSC 61997
• 3,6-Endoxo-1,2,3,6-tetrahydrophthalic anhydride
• 3,6-Endoxo-.delta.'-tetrahydrophthalic anhydride
• 7-Oxabicyclo(2.2.1)-5-heptene-2,3-dicarboxylic anhydride
• AI 3-32678
• EN300-18360
• AMY25220
• 6118-51-0
• BDBM50289212
• NSC231495
• 3,6-Epoxy-1,2,3,6-tetrahydrophthalic anhydride
• 4,10-Dioxa-tricyclo[5.2.1.02,6]dec-8-ene-3,5-dione
• 4,10-Dioxatri cyclo[5.2. 1.02.6]dec-8-ene-3,5-dione
• 3a,4,7,7a-tetrahydro-4,7-epoxy-2-benzofuran-1,3-dione
• 4,10-DIOXATRICYCLO[5.2.1.0(2),?]DEC-8-ENE-3,5-DIONE
• 4,10-Dioxatricyclo[5.2.1.02.6]dec-8-ene-3,5-dione
• STL069044
• 4,10-dioxatricyclo[5.2.1.0(2),]dec-8-ene-3,5-dione
• 4,10-Dioxatricyclo5.2.1.02.6dec-8-ene-3,5-dione

• MDL： MFCD00077442
• Inchi： 1S/C8H6O4/c9-7-5-3-1-2-4(11-3)6(5)8(10)12-7/h1-6H
• InChI Key： QQYNRBAAQFZCLF-UHFFFAOYSA-N
• SMILES： O1C2C=CC1C1C(=O)OC(C12)=O

Computed Properties

• Exact Mass: 166.02700
• Monoisotopic Mass: 166.026609
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6
• XLogP3: -0.5

Experimental Properties

• Density: 1.54
• Boiling Point: 372℃ at 760 mmHg
• Flash Point: 172.2°C
• Refractive Index: 1.583
• PSA: 52.60000
• LogP: -0.36060

4,10-Dioxatricyclo5.2.1.02.6dec-8-ene-3,5-dione Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furofurans Furofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furofurans

Additional information on 4,10-Dioxatricyclo5.2.1.02.6dec-8-ene-3,5-dione

4,10-Dioxatricyclo[5.2.1.0^2,6]dec-8-ene-3,5-dione (CAS No. 5426-09-5): An Overview of Its Structure, Properties, and Applications in Chemical and Pharmaceutical Research

4,10-Dioxatricyclo[5.2.1.0^2,6]dec-8-ene-3,5-dione (CAS No. 5426-09-5) is a unique and intriguing compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its complex cyclic structure, which includes a dioxatricyclo framework with a double bond and two ketone groups. The intricate arrangement of these functional groups endows the molecule with a range of interesting chemical properties and potential applications.

The structure of 4,10-Dioxatricyclo[5.2.1.0^2,6]dec-8-ene-3,5-dione is particularly noteworthy due to its tricyclic system and the presence of two oxygen atoms in the dioxo bridge. This configuration not only contributes to the molecule's stability but also influences its reactivity and solubility characteristics. The double bond within the decene ring further adds to its chemical versatility, making it a valuable starting material for various synthetic transformations.

In terms of physical properties, 4,10-Dioxatricyclo[5.2.1.0^2,6]dec-8-ene-3,5-dione is a solid at room temperature with a melting point typically ranging from 120 to 130°C. It is moderately soluble in common organic solvents such as dichloromethane, acetone, and ethanol but exhibits limited solubility in water. These properties make it suitable for use in a variety of laboratory settings and industrial processes.

The chemical reactivity of 4,10-Dioxatricyclo[5.2.1.0^2,6]dec-8-ene-3,5-dione has been extensively studied due to its potential as a building block for more complex molecules. Recent research has shown that this compound can undergo various reactions, including Diels-Alder cycloadditions, Michael additions, and nucleophilic substitutions. These reactions are facilitated by the presence of the double bond and the ketone groups, which can act as both electrophilic and nucleophilic centers.

In the context of pharmaceutical research, 4,10-Dioxatricyclo[5.2.1.0^2,6]dec-8-ene-3,5-dione has shown promise as a lead compound for drug discovery efforts. Its unique structure and reactivity profile make it an attractive candidate for the development of novel therapeutic agents targeting various diseases. For instance, studies have explored its potential as an inhibitor of specific enzymes involved in metabolic pathways or as a modulator of protein-protein interactions.

One notable application of 4,10-Dioxatricyclo[5.2.1.0^2,6]dec-8-ene-3,5-dione is in the synthesis of bioactive natural products and their analogs. The compound's ability to undergo selective functionalization reactions allows researchers to introduce diverse substituents at specific positions within the molecule, thereby fine-tuning its biological activity and pharmacological properties.

Furthermore, recent advancements in computational chemistry have facilitated the rational design of derivatives based on 4,10-Dioxatricyclo[5.2.1.0^2,6]dec-8-ene-3,5-dione through molecular modeling and virtual screening techniques. These approaches have identified several promising candidates with enhanced potency and selectivity for specific biological targets.

In addition to its potential therapeutic applications, 4,10-Dioxatricyclo[5.2.1.0^2,6]dec-8-ene-3,5-dione has also found use in materials science and polymer chemistry due to its ability to form stable cross-links within polymer networks. This property makes it useful in the development of advanced materials with improved mechanical strength and thermal stability.

The synthesis of 4,10-Dioxatricyclo[5.2.1.0^2,6]dec-8-ene-3,5-dione typically involves multi-step procedures that require careful control over reaction conditions to ensure high yields and purity levels. Common synthetic routes include cycloaddition reactions followed by oxidative cleavage steps or direct cyclization from appropriate precursors.

To summarize, 4,10-Dioxatricyclo[5.2.1.0^2,6]dec-8-ene-3,5-dione (CAS No. 5426-09-5) is a versatile compound with a rich structural complexity that offers numerous opportunities for both fundamental research and practical applications in chemistry and pharmaceutical sciences. Its unique combination of physical properties and chemical reactivity makes it an invaluable tool for scientists working at the forefront of these fields.